Cas no 899737-86-1 (5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899737-86-1
• MF: C₁₈H₁₇Br₂N₅O₂
• MW: 495.167881727219
• CID: 5485885
• Update Time: 2025-06-29

5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(5-bromo-2-methoxyphenyl)methyl]-N-(4-bromo-3-methylphenyl)triazole-4-carboxamide
• 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H17Br2N5O2/c1-10-7-13(4-5-14(10)20)22-18(26)16-17(21)25(24-23-16)9-11-8-12(19)3-6-15(11)27-2/h3-8H,9,21H2,1-2H3,(H,22,26)
• InChI Key： ZSYZKERKZRUHAS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(Br)=CC=C2OC)C(N)=C(C(NC2=CC=C(Br)C(C)=C2)=O)N=N1

Additional information on 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899737-86-1)

The compound 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 899737-86-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, characterized by a triazole core and multiple aromatic substituents, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of bromo and methoxy functional groups on the aromatic rings enhances its reactivity and binding affinity, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The triazole moiety, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide contributes to its unique chemical profile, which may be exploited to develop innovative treatments for various diseases.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The combination of amino and carboxamide groups provides multiple sites for hydrogen bonding and other non-covalent interactions, which are crucial for achieving high affinity and selectivity. Furthermore, the bromo substituents can participate in halogen bonding, a recently appreciated mode of molecular recognition that could enhance binding efficacy. These features make 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide an attractive scaffold for designing next-generation drugs.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring through azidealkyne cycloaddition followed by functional group modifications to introduce the aromatic substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between the different parts of the molecule. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereochemistry.

Evaluation of the pharmacological properties of 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has revealed promising results in preclinical studies. Initial assays indicate that it exhibits significant inhibitory activity against certain enzymes and receptors implicated in cancer progression. The compound's ability to disrupt key signaling pathways suggests its potential as an anticancer agent. Additionally, its interaction with bacterial enzymes has shown promise in combating drug-resistant strains, highlighting its antimicrobial properties.

The structural features of this compound also make it a valuable tool for mechanistic studies in medicinal chemistry. By understanding how it interacts with biological targets at the molecular level, researchers can gain insights into the design principles that govern drug efficacy and selectivity. This knowledge can be applied to develop more effective therapeutic strategies and to overcome challenges associated with drug resistance.

In conclusion, 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899737-86-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical development. Its unique combination of functional groups and aromatic substituents positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional therapeutic benefits will be identified.